Cas no 224789-15-5 (Vardenafil Dihydrochloride Salt)

• Product Name: Vardenafil Dihydrochloride Salt
• CAS No: 224789-15-5
• MF: C₂₃H₃₄Cl₂N₆O₄S
• MW: 561.524861812592
• CID: 67078
• PubChem ID: 135414253
• Update Time: 2025-04-18

Vardenafil Dihydrochloride Salt Chemical and Physical Properties

Names and Identifiers

• Vardenafil dihydrochloride
• 1-[[3-(1,4-Dihydro-5-methyl-4-oxo-7-propylimidazo[5,1-f][1,2,4]triazin-2-yl)-4-ethoxyphenyl]sulfonyl]-4-ethyl-piperazine dihydrochloride
• Levitra
• Vardenafil Dihydrochloride Salt
• Vardenafil Dihydroch
• Vardenafil dihydrochloride solution
• Vardenafil
• Piperazine, 1-((3-(1,4-dihydro-5-methyl-4-oxo-7-propylimidazo(5,1-f)(1,2,4)triazin-2-yl)-4-ethoxyphenyl)sulfonyl)-4-ethyl-, dihydrochloride
• Vardenafil dihydrochoride (USAN)
• J-014734
• 2-[2-Ethoxy-5-(4-ethyl-piperazine-1-sulphonyl)-phenyl]-5-methyl-7-propyl-3H-imidazo[5,1-f][1,2,4]triazine-4-one dihydrochioride
• NOIHTGOGFDFCBN-UHFFFAOYSA-N
• 224789-15-5
• 2-[2-Ethoxy-5-(4-ethyl-piperazine-1-sulphonyl)-phenyl]-5-methyl-7-propyl-3H-imidazo[5,1-f](1,2,4]triazine-4-one dihydrochioride
• BAY 38-9456
• 2-(2-ethoxy-5-(4-ethylpiperazin-1-ylsulfonyl)phenyl)-5-methyl-7-propylimidazo[1,5-f][1,2,4]triazin-4(3H)-one dihydrochloride
• D02731
• Nuviva
• CHEMBL2106480
• 1-[[3-(1,4-Dihydro-5-methyl-4-oxo-7-propylimidazo[5,1-f][1,2,4]triazin-2-yl)-4-ethoxyphenyl]sulfonyl]-4-ethyl-piperazine;Levitra
• NSC-759103
• Levitra (TN)
• HY-B0442C
• Piperazine, 1-[[3-(1,4-dihydro-5-methyl-4-oxo-7-propylimidazo[5,1-f][1,2,4]triazin-2-yl)-4-ethoxyphenyl]sulfonyl]-4-ethyl-, dihydrochloride
• 5-AMINO-2-FLUOROBENZYLALCOHOL
• NSC 759103
• 5O8R96XMH7
• Vardenafil dihydrochloride [USAN]
• 2-[2-ethoxy-5-(4ethyl-piperazine-1-sulphonyl)-phenyl]-5-methyl-7-propyl-3h-imidazo[5,1-f][1,2,4]triazine-4-one dihydrochloride
• 1ST8580
• SCHEMBL5685
• AS-14122
• VARDENAFIL DIHYDROCHLORIDE [MART.]
• Vardenafil HCL
• CS-0103193
• Vardenafil dihydrochloride 100 microg/mL in Acetonitrile
• Q27262637
• 2-[2-ethoxy-5-(4-ethyl-piperazine-1-sulphonyl)-phenyl]-5-methyl-7-propyl-3H -imidazo[5,1-f][1,2,4]triazine-4-one dihydrochloride
• VARDENAFIL DIHYDROCHLORIDE [WHO-DD]
• 2-[2-ethoxy-5-(4-ethylpiperazin-1-yl)sulfonylphenyl]-5-methyl-7-propyl-3H-imidazo[5,1-f][1,2,4]triazin-4-one;dihydrochloride
• UNII-5O8R96XMH7
• Imidazo[5,1-f][1,2,4]triazin-4(1H)-one, 2-[2-ethoxy-5-[(4-ethyl-1-piperazinyl)sulfonyl]phenyl]-5-methyl-7-propyl-, hydrochloride (1:2); Piperazine, 1-[[3-(1,4-dihydro-5-methyl-4-oxo-7-propylimidazo[5,1-f][1,2,4]triazin-2-yl)-4-ethoxyphenyl]sulfonyl]-4-ethyl-, dihydrochloride (9CI); Vardenafil dihydrochloride
• 2-[2-ethoxy-5-(4-ethylpiperazin-1-yl)sulfonylphenyl]-5-methyl-7-propyl-3H-imidazo[5, 1-f][1, 2, 4]triazin-4-one;dihydrochloride
• 2-[2-ethoxy-5-(4-ethyl-piperazine-1-sulphonyl)-phenyl]-5-methyl-7-propyl-3H-imidazo[5,1-f][1,2,4]triazine-4-one dihydrochloride
• F14825
• Vardenafil Dihydrochloride 1.0 mg/ml in Methanol (as free base)
• Imidazo[5,1-f][1,2,4]triazin-4(1H)-one, 2-[2-ethoxy-5-[(4-ethyl-1-piperazinyl)sulfonyl]phenyl]-5-methyl-7-propyl-, hydrochloride (1:2)
• A925520
• 2-(2-Ethoxy-5-((4-ethylpiperazin-1-yl)sulfonyl)phenyl)-5-methyl-7-propylimidazo[5,1-f][1,2,4]triazin-4(3H)-one dihydrochloride
• 2-[2-ethoxy-5-(4-ethylpiperazin-1-yl)sulfonylphenyl]-5-methyl-7-propyl-1H-imidazo[5,1-f][1,2,4]triazin-4-one;dihydrochloride
• 2-(2-Ethoxy-5-(4-ethylpiperazin-1-yl-1-sulfonyl)phenyl)-5-methyl-7-propyl-3H-imidazo(5,1-f)(1,2,4)triazin-4-one dihydrochloride
• ZIA78590
• Piperazine,1-[[3-(1,4-dihydro-5-methyl-4-oxo-7-propylimidazo[5,1-f][1,2,4]triazin-2-yl)-4-ethoxyphenyl]sulfonyl]-4-ethyl-, dihydrochloride

• MDL： MFCD04972607
• Inchi： 1S/C23H32N6O4S.2ClH/c1-5-8-20-24-16(4)21-23(30)25-22(26-29(20)21)18-15-17(9-10-19(18)33-7-3)34(31,32)28-13-11-27(6-2)12-14-28;;/h9-10,15H,5-8,11-14H2,1-4H3,(H,25,26,30);2*1H
• InChI Key： NOIHTGOGFDFCBN-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C1C=CC(=C(C2=NN3C(CCC)=NC(C)=C3C(N2)=O)C=1)OCC)(N1CCN(CC)CC1)(=O)=O

Computed Properties

• Exact Mass: 680.24800
• Monoisotopic Mass: 560.1739301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 854
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Melting Point: 214-216°C
• PSA: 253.41000
• LogP: 1.77850

Vardenafil Dihydrochloride Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides